4'-(tert-Butyl)-[1,1'-biphenyl]-4-carbohydrazide

• Molecular Formula: C17H20N2O
• Molecular Weight: 268.35 g/mol
• IUPAC Name: 4-(4-tert-butylphenyl)benzohydrazide
• InChI: InChI=1S/C17H20N2O/c1-17(2,3)15-10-8-13(9-11-15)12-4-6-14(7-5-12)16(20)19-18/h4-11H,18H2,1-3H3,(H,19,20)
• InChI Key: NBFBOQSTXCZNMY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)NN

Description

4’-(tert-Butyl)-[1,1’-biphenyl]-4-carbohydrazide: is a chemical compound with the molecular formula CHNO.

• It consists of a biphenyl core (two phenyl rings connected by a single bond) with a tert-butyl group (t-butyl) and a hydrazide functional group attached.
• The compound’s structure is as follows:

  $$\text{Structure: } \text{C}_6\text{H}_4\text{C}(\text{CH}_3\text{)}_3\text{NHNH}_2$$Structure: C6​H4​C(CH3​)3​NHNH2​

• It is a white to pale yellow solid with a melting point of approximately 126-130 °C.

Preparation Methods

Synthetic Routes:
• One common synthetic route involves the reaction of 4-tert-butylbenzoyl chloride with hydrazine hydrate.
• The reaction proceeds as follows:

  $$\text{C}_6\text{H}_4\text{C}(\text{CH}_3\text{)}_3\text{COCl} + \text{N}_2\text{H}_4 \rightarrow \text{C}_6\text{H}_4\text{C}(\text{CH}_3\text{)}_3\text{NHNH}_2 + \text{HCl}$$C6​H4​C(CH3​)3​COCl+N2​H4​→C6​H4​C(CH3​)3​NHNH2​+HCl

Industrial Production Methods:

Chemical Reactions Analysis

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• Currently, detailed information on its mechanism of action is scarce.
• Further research is needed to understand its biological effects and molecular targets.

Comparison with Similar Compounds

Similar Compounds: